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Compound of Interest

Compound Name: F7H

Cat. No.: B11437074 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of the FZD7 antagonist, F7H (CAS No.: 897109-93-2). The following

procedures are designed to ensure the safety of laboratory personnel and to mitigate

environmental impact. Adherence to these guidelines is critical for regulatory compliance and

responsible chemical management.

F7H is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.

[1] Improper disposal can lead to significant environmental contamination and potential harm to

human health. All personnel handling F7H waste must be familiar with the safety data sheet

(SDS) and follow the procedures outlined below.

Hazard and Safety Summary
A comprehensive understanding of the hazards associated with F7H is the first step in safe

handling and disposal. The following table summarizes the key hazard information.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life

P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P391: Collect spillage.[1]

Personal Protective Equipment (PPE)
Before handling F7H waste, all personnel must be equipped with the appropriate personal

protective equipment to minimize exposure risk.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of F7H waste, from

initial collection to final removal by environmental health and safety (EHS) personnel.

1. Waste Segregation and Collection:

Solid Waste:

Dispose of solid F7H, contaminated lab supplies (e.g., gloves, absorbent paper), and

empty manufacturer's containers in a designated hazardous waste container.[2]
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This container must be clearly labeled with a "Hazardous Waste" sign.[3]

For sharps such as contaminated pipettes or broken glass, use a designated sharps

container that is puncture-resistant.[2]

Liquid Waste:

Collect all liquid waste containing F7H, including rinsate from triple-rinsed containers, in a

leak-proof container with a screw-on cap.[2][3]

Ensure the container is compatible with the chemical waste.

Do not mix incompatible wastes.[3]

2. Container Management:

All waste containers must be in good condition, without leaks or cracks.[3]

Keep containers securely closed except when adding waste.[2][3]

Label each container with a completed hazardous waste tag, clearly identifying the contents

as "F7H waste" and listing all chemical components.[3][4] Chemical formulas or

abbreviations are not acceptable.[3][4]

Place the primary waste container in a secondary container that can hold 110% of the

volume of the primary container to capture any potential leaks or spills.[2]

3. Storage:

Designate a specific hazardous waste storage area within the laboratory.[2]

This area should be under the control of laboratory personnel and away from normal lab

activities.[2]

The storage area must be labeled with a "Danger – Hazardous Waste" sign.[2]

4. Disposal of Empty Containers:

Empty F7H containers must be triple-rinsed with a suitable solvent.[3]
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The rinsate must be collected and treated as hazardous waste.[3]

After triple-rinsing, the container can be disposed of in the regular trash after defacing the

original label.[5]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.[3][4]

Follow your institution's specific procedures for waste removal requests.

F7H Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of F7H waste.
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Caption: Workflow for the safe disposal of F7H waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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